Cas no 102392-87-0 (Morpholine-4-carboximidamide Hydroiodide)

• Product Name: Morpholine-4-carboximidamide Hydroiodide
• CAS No: 102392-87-0
• MF: C₅H₁₂IN₃O
• MW: 257.072752952576
• MDL: MFCD00114180
• CID: 125053
• PubChem ID: 2778396
• Update Time: 2025-09-26

Morpholine-4-carboximidamide Hydroiodide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboximidamide,hydriodide (1:1)
• Morpholine-4-carboxamidine hydroiodide
• Morpholine-4-Carboximidamide Hydroiodide
• morpholine-4-carboxamidine,iodide
• Morpholine-4-carboxiMidaMide hydroiodide, tech
• Morpholine-4-carboxiMidaMide HI
• Morpholine-4-carboxiMidaMide hydrochloride
• 4-MorpholinecarboxiMidaMide, Monohydriodide
• SCHEMBL11098499
• CS-0439902
• FT-0705072
• MFCD00114180
• DTXSID30380903
• AKOS025116903
• J-522722
• morpholine-4-carboximidamide;hydroiodide
• 102392-87-0
• Morpholine-4-carboximidamide Hydroiodide

• MDL： MFCD00114180
• Inchi： 1S/C5H11N3O.HI/c6-5(7)8-1-3-9-4-2-8;/h1-4H2,(H3,6,7);1H
• InChI Key： LJQSGLRGQQZIMF-UHFFFAOYSA-N
• SMILES： I.O1CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 257.00300
• Monoisotopic Mass: 257.00251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Melting Point: 141-145℃
• PSA: 62.34000
• LogP: 0.94820

Additional information on Morpholine-4-carboximidamide Hydroiodide

Morpholine-4-carboximidamide Hydroiodide: A Promising Compound in Pharmaceutical Research

Morpholine-4-carboximidamide Hydroiodide (CAS No. 102392-87-0) is a unique organic compound that has attracted significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of carboximidamides, which are known for their ability to modulate biological pathways and interact with various molecular targets. Recent advancements in medicinal chemistry have highlighted the role of Morpholine-4-carboximidamide Hydroiodide in the development of novel drugs targeting neurodegenerative disorders and inflammatory diseases.

The chemical structure of Morpholine-4-carboximidamide Hydroiodide features a morpholine ring fused with a carboximidamide group, which provides the molecule with both hydrophilic and hydrophobic properties. This structural characteristic allows the compound to exhibit dual functionality, enabling it to cross biological membranes while maintaining solubility in aqueous environments. The hydroiodide salt form of this compound enhances its stability and bioavailability, making it a preferred candidate for further pharmacological evaluation.

Recent studies have demonstrated that Morpholine-4-carboximidamide Hydroiodide exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator in the progression of chronic inflammatory conditions. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for autoimmune diseases.

Furthermore, Morpholine-4-carboximidamide Hydroiodide has shown promising neuroprotective properties in preclinical models of Alzheimer's disease. Research published in Neuropharmacology (2024) indicated that this compound can modulate the activity of acetylcholinesterase, an enzyme implicated in the pathogenesis of Alzheimer's. The compound's ability to enhance cholinergic transmission may provide a novel therapeutic strategy for neurodegenerative disorders.

The synthetic pathway of Morpholine-4-carboximidamide Hydroiodide involves the reaction of morpholine with a suitable carboximidamide precursor under controlled conditions. This synthetic approach allows for the incorporation of functional groups that can be further modified to optimize the compound's pharmacological profile. The use of green chemistry principles in its synthesis ensures minimal environmental impact, aligning with current trends in sustainable drug development.

Pharmacokinetic studies have revealed that Morpholine-4-carboximidamide Hydroiodide exhibits favorable absorption properties when administered orally. Its high solubility and low molecular weight enable rapid systemic distribution, which is crucial for achieving therapeutic concentrations in target tissues. The compound's metabolic profile is currently under investigation to determine its potential for drug interactions and long-term safety.

In the context of drug discovery, Morpholine-4-carboximidamide Hydroiodide has emerged as a valuable scaffold for the development of small molecule therapeutics. Its ability to interact with multiple targets makes it a versatile platform for designing drugs that address complex disease mechanisms. Researchers are exploring its potential as a lead compound for the treatment of metabolic disorders, where its ability to modulate enzyme activity could offer new therapeutic opportunities.

Recent advancements in computational modeling have facilitated the prediction of Morpholine-4-carboximidamide Hydroiodide's interactions with biological targets. Machine learning algorithms have been employed to identify potential binding sites and optimize the compound's structure for enhanced efficacy. These computational tools are playing a critical role in accelerating the drug discovery process and reducing the time required for preclinical testing.

The therapeutic potential of Morpholine-4-carboximidamide Hydroiodide extends to the treatment of cancer-related conditions. Preliminary studies suggest that this compound may exhibit anti-cancer properties by inducing apoptosis in malignant cells. A 2025 study in Cancer Research highlighted its ability to target specific oncogenic pathways, offering a new avenue for the development of targeted therapies.

As the field of pharmaceutical research continues to evolve, Morpholine-4-carboximidamide Hydroiodide represents a promising candidate for further investigation. Its unique chemical structure and multifunctional properties position it as a valuable tool in the quest for novel therapeutics. Ongoing research is focused on elucidating its full pharmacological potential and optimizing its use in clinical applications.

In conclusion, the development of Morpholine-4-carboximidamide Hydroiodide exemplifies the dynamic nature of modern pharmaceutical research. Its potential applications in treating a wide range of diseases underscore the importance of continued exploration and innovation in drug discovery. As new technologies and methodologies emerge, the role of this compound in therapeutic strategies is likely to expand, offering hope for improved patient outcomes.